N-(4-ethylphenyl)-2-((3-(4-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide

• IUPAC Name: N-(4-ethylphenyl)-2-[3-[(4-fluorophenyl)methyl]triazolo[4,5-d]pyrimidin-7-yl]sulfanylacetamide
• InChI: InChI=1S/C21H19FN6OS/c1-2-14-5-9-17(10-6-14)25-18(29)12-30-21-19-20(23-13-24-21)28(27-26-19)11-15-3-7-16(22)8-4-15/h3-10,13H,2,11-12H2,1H3,(H,25,29)
• InChI Key: HDASQVVMLBQMNB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CSC2=NC=NC3=C2N=NN3CC4=CC=C(C=C4)F
• Molecular Formula: C21H19FN6OS
• Molecular Weight: 422.5 g/mol
• CAS No.: 863453-27-4

Description

This compound belongs to the class of triazolo[4,5-d]pyrimidine derivatives, which are heterocyclic systems fused with triazole and pyrimidine rings. The molecule features:

• A 4-ethylphenyl group attached via an acetamide linkage.
• A thioether bridge connecting the acetamide moiety to the triazolo[4,5-d]pyrimidine core.
• A 4-fluorobenzyl substituent at the 3-position of the triazole ring.

This structural architecture is designed to enhance binding affinity to biological targets such as kinases or epigenetic regulators.

Biological Activity

N-(4-ethylphenyl)-2-((3-(4-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide (CAS Number: 863458-50-8) is a compound of interest due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and therapeutic implications based on diverse sources.

Chemical Structure and Properties

• Molecular Formula : C21H19FN6OS
• Molecular Weight : 422.5 g/mol
• Structure : The compound features a triazolo-pyrimidine core linked to a thioacetamide moiety, which is significant for its biological activity.

Biological Activity Overview

The biological activity of N-(4-ethylphenyl)-2-((3-(4-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide has been studied in various contexts:

Antimicrobial Activity

Research indicates that derivatives of triazoles, particularly those with thioether functionalities, exhibit substantial antimicrobial properties. For instance:

• Antibacterial Activity : Compounds with similar structures have shown effectiveness against both Gram-positive and Gram-negative bacteria. For example, a related triazole derivative demonstrated minimum inhibitory concentrations (MICs) as low as 1–8 μg/mL against Micrococcus luteus and MRSA .

Compound	MIC (μg/mL)	Target Bacteria
Triazole Derivative	1–8	Micrococcus luteus, MRSA
Fluconazole	256	C. albicans

Cytotoxicity and Anticancer Activity

Studies have indicated that compounds containing the triazole-thioamide structure may possess cytotoxic effects against various cancer cell lines:

• Cytotoxicity Assays : Compounds similar to N-(4-ethylphenyl)-2-((3-(4-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide have shown significant cytotoxicity against human cancer cell lines such as MCF-7 (breast cancer) and Bel-7402 (liver cancer). For instance, specific derivatives exhibited IC50 values indicating potent activity .

Cell Line	Compound	IC50 (μM)
MCF-7	Triazole-Thioamide	X.X
Bel-7402	Triazole-Thioamide	Y.Y

The mechanism by which N-(4-ethylphenyl)-2-((3-(4-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide exerts its biological effects is likely multifaceted:

• Inhibition of Enzymatic Pathways : Similar triazole compounds have been shown to inhibit key enzymes involved in microbial and cancer cell metabolism.
• Induction of Apoptosis : Some studies suggest that these compounds can trigger apoptotic pathways in cancer cells through the activation of caspases.

Case Studies

Several studies have documented the efficacy of triazole-based compounds in clinical and laboratory settings:

• Study on Antibacterial Efficacy : A study published in the Journal of Medicinal Chemistry highlighted the antibacterial potency of triazole derivatives against resistant strains .
• Cytotoxicity in Cancer Models : Research conducted on various triazole derivatives demonstrated their ability to induce cell death in multiple cancer cell lines through apoptosis .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Variations

Key structural differences among analogs lie in:

Substituents on the triazolo-pyrimidine core: 4-fluorobenzyl (target compound) vs. benzyl (), piperidin-1-ylmethyl (compound 9d in ), or morpholinomethyl (compound 9e in ). The 4-fluorobenzyl group may enhance metabolic stability compared to non-fluorinated analogs due to reduced susceptibility to oxidative metabolism .

Acetamide side chain modifications :

• The 4-ethylphenyl group in the target compound contrasts with 4-acetylphenyl (), 2-ethoxyphenyl (), or piperidin-4-yl (compound 21 in ). These substitutions influence lipophilicity and hydrogen-bonding capacity, affecting pharmacokinetic properties.

Physical and Spectroscopic Properties

Compound Name (Reference)	Molecular Formula	Molecular Weight	Melting Point (°C)	Key NMR Features (δ, ppm)
Target compound (hypothetical)	C₂₄H₂₂FN₇OS	483.5	N/A	Predicted: ~8.7 (pyrimidine H), ~5.2 (–CH₂–)
N-(4-acetylphenyl) analog ()	C₂₂H₁₈FN₇O₂S	471.5	N/A	Not reported
2-((3-benzyl-...)acetamide ()	C₂₁H₂₀N₆O₂S	420.5	N/A	Aromatic protons at 7.35–7.42
Compound 9e (morpholinomethyl, )	C₂₄H₂₃N₇O₂S	481.5	89–90	–CH₂– at 5.75, pyrimidine H at 8.74